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Compound of Interest

Compound Name: L-LEUCINE (15N)

Cat. No.: B1580042

Get Quote

N)

Executive Summary & Core Directive
This guide defines the operational safety and handling protocols for L-Leucine (ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

N). Unlike radioisotopes (e.g.,

C or

H), L-Leucine (

N) is a stable isotope. It is non-radioactive and does not emit ionizing radiation.

The Critical Distinction: While the toxicological risk to the researcher is low (comparable to

standard amino acids), the experimental risk is high. The primary function of Personal

Protective Equipment (PPE) in this context is bidirectional:

Safety: Protects the user from particulate inhalation and mild irritation.
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Data Integrity: Protects the reagent from isotopic dilution. Human skin, hair, and sweat are

rich in natural abundance Nitrogen (

N). Micro-contamination from the operator will skew Mass Spectrometry (MS) baselines and
ruin expensive isotopic enrichment levels.

Risk Assessment & Hazard Classification
Parameter Classification Notes

GHS Classification Non-Hazardous

Not classified as dangerous

according to EC 1272/2008 or

OSHA HCS.[1]

Radioactivity None
Stable Isotope.[2] No shielding

or dosimetry required.

Toxicity Low
May cause mild skin/eye

irritation (mechanical).

Reactivity Stable
Avoid strong oxidizing agents.

[3]

Storage Desiccated / Dark
Hygroscopic. Moisture uptake

alters weighing accuracy.

Senior Scientist Insight: Do not store this reagent in a shared "general chemical" cabinet. Store

in a desiccator cabinet dedicated to stable isotopes to prevent cross-contamination from volatile

amine sources (e.g., ammonia, volatile buffers) which can exchange nitrogen over time.

Personal Protective Equipment (PPE) Matrix
The following PPE is mandatory not solely for safety, but to guarantee the chemical purity

required for NMR and MS applications.
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PPE Category Specification
Scientific Rationale
(Causality)

Hand Protection Nitrile Gloves (Powder-Free)

Crucial. Latex proteins contain

nitrogen. Powder residues

interfere with MS ionization.

Nitrile provides a chemically

inert barrier against skin oils

(rich in urea/amino acids).

Respiratory
N95 / P2 Mask (if outside

hood)

L-Leucine is a fine crystalline

powder. Inhalation is non-toxic

but irritating. A mask prevents

breath condensation

(moisture) from degrading the

hygroscopic solid.

Eye Protection Chemical Splash Goggles

Standard protection against

particulate dust and solvent

splashes during dissolution.

Body Protection Lab Coat (Cotton/Poly)

Prevents shedding of skin

cells/hair (keratin is a

protein/nitrogen source) into

the sample.

Static Control Anti-Static Gun / Wrist Strap

Dry amino acid powders are

highly static. Static discharge

can scatter expensive material

(loss of yield) and attract

atmospheric dust.

Visualization: PPE Decision Logic
This logic flow ensures you select the correct PPE based on the physical state of the reagent.
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Start: Handling L-Leucine (15N)

Is the reagent Solid or in Solution?

Solid (Powder)

Dry Powder

Solution (Dissolved)

Dissolved

REQUIRED:
1. Nitrile Gloves (Double gloving recommended)

2. N95 Mask (if open bench)
3. Anti-Static Gun usage

REQUIRED:
1. Nitrile Gloves (Single layer)
2. Chemical Splash Goggles

3. Fume Hood (if volatile solvent used)

Proceed with Experiment

Click to download full resolution via product page

Figure 1: Decision tree for selecting appropriate PPE based on the physical state of the

isotope.

Operational Protocols
Protocol A: Precision Weighing (High Risk of
Loss/Contamination)
The highest risk of isotopic dilution occurs during the weighing of the dry powder.

Environment: Utilize a dedicated balance area, free from high airflow (which blows away

powder) but distinct from general chemical traffic.
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De-Static: Point an anti-static gun (ionizer) at the vial and the weighing boat for 5 seconds

before opening. Amino acids are prone to "jumping" due to static.

Tooling: Use a stainless steel or PTFE-coated spatula. Never use wood or disposable plastic

scoops that haven't been washed, as they may carry mold release agents.

Transfer:

Open vial.[4][5]

Transfer aliquot.

Immediately recap the stock vial to prevent moisture uptake (L-Leucine is hygroscopic).

Note: If the material clumps, it has absorbed water; this affects the molecular weight

calculation for molarity but not the isotopic enrichment.

Protocol B: Dissolution & Solubilization
L-Leucine has moderate solubility in water (approx. 24 g/L at 20°C).

Solvent Choice: Use LC-MS grade water or buffers. Standard deionized water may contain

trace bacterial growth (a source of

N contamination).

Heating: If heating is required to speed dissolution, use a water bath at <50°C. Avoid boiling,

which may cause degradation or evaporation of the solvent volume, altering concentration.

Disposal & Waste Management
Stop. Do not throw this in the radioactive waste bin. A common error in labs handling

N is treating it as radioactive waste because of the "isotope" label. This incurs unnecessary
disposal costs.[2]

Disposal Workflow
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Waste Generation
(L-Leucine 15N)

Is it mixed with
hazardous solvents?

Yes
(e.g., Acetonitrile, Methanol)

No
(Water, Saline, Dry Solid)

Dispose as
HAZARDOUS CHEMICAL WASTE

(Solvent Stream)

Dispose as
NON-HAZARDOUS WASTE
(or Drain with excess water)

RADIOACTIVE WASTE BIN

NEVER

NEVER

Click to download full resolution via product page

Figure 2: Waste disposal classification. Note that stable isotopes are strictly separated from

radioactive waste streams.

Disposal Rules:

Dry Solid: If the material is pure L-Leucine (

N) powder (e.g., expired or spilled), it can often be treated as non-hazardous solid waste.
However, most labs default to "Solid Chemical Waste" for traceability.

Aqueous Solution: Can be flushed down the sink with copious water (subject to local

municipal regulations regarding BOD/COD limits, though small research quantities are

negligible).

Organic Solvent: If dissolved in acetonitrile/methanol (e.g., for HPLC), dispose of according

to the solvent's hazards. The

N content does not alter the waste category.

Emergency Procedures
Eye Contact: Flush with water for 15 minutes.[1][3] The powder is a mechanical irritant.

Skin Contact: Wash with soap and water.[1][3][6] No systemic toxicity is expected.

Spill (Dry):

Do not use a wet cloth immediately (this turns the powder into a sticky residue).
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Sweep up carefully to avoid dust generation.[1]

If the spill is on a balance, use a vacuum pen or soft brush.

Value Recovery: If the spill is significant and the surface was clean, the material is likely

compromised for MS analysis but may be salvageable for less sensitive applications (e.g.,

total nitrogen analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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